Cas no 887683-80-9 (4-(3-Acetyl-2,5-dimethyl-pyrrol-1-ylmethyl)-benzoic acid)

• Product Name: 4-(3-Acetyl-2,5-dimethyl-pyrrol-1-ylmethyl)-benzoic acid
• CAS No: 887683-80-9
• MF: C₁₆H₁₇NO₃
• MW: 271.311084508896
• MDL: MFCD07790759
• CID: 4718602
• Update Time: 2025-10-31

4-(3-Acetyl-2,5-dimethyl-pyrrol-1-ylmethyl)-benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(3-Acetyl-2,5-dimethyl-pyrrol-1-ylmethyl)-benzoic acid
• 4-[(3-acetyl-2,5-dimethylpyrrol-1-yl)methyl]benzoic acid
• ASN 13801151
• SBB012156
• 4-[(3-acetyl-2,5-dimethylpyrrolyl)methyl]benzoic acid

• MDL： MFCD07790759
• Inchi： 1S/C16H17NO3/c1-10-8-15(12(3)18)11(2)17(10)9-13-4-6-14(7-5-13)16(19)20/h4-8H,9H2,1-3H3,(H,19,20)
• InChI Key： FZLZCFSYVKZRTN-UHFFFAOYSA-N
• SMILES： O=C(C)C1C=C(C)N(CC2C=CC(C(=O)O)=CC=2)C=1C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 374
• Topological Polar Surface Area: 59.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acids

Additional information on 4-(3-Acetyl-2,5-dimethyl-pyrrol-1-ylmethyl)-benzoic acid

Comprehensive Overview of 4-(3-Acetyl-2,5-dimethyl-pyrrol-1-ylmethyl)-benzoic acid (CAS No. 887683-80-9): Properties, Applications, and Research Insights

4-(3-Acetyl-2,5-dimethyl-pyrrol-1-ylmethyl)-benzoic acid (CAS No. 887683-80-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This pyrrole-derived benzoic acid derivative combines a pyrrole ring with a benzoic acid moiety, making it a versatile intermediate for drug discovery and material science. Its molecular formula, C₁₆H₁₇NO₃, and precise structure have been extensively characterized, with studies highlighting its role in modulating biological pathways.

Recent trends in AI-driven drug discovery and green chemistry have amplified interest in compounds like 4-(3-Acetyl-2,5-dimethyl-pyrrol-1-ylmethyl)-benzoic acid. Researchers are exploring its potential as a scaffold for kinase inhibitors or anti-inflammatory agents, aligning with the growing demand for targeted therapeutics. The compound’s acetyl and methyl substituents on the pyrrole ring enhance its stability and bioavailability, key factors in medicinal chemistry optimization.

From a synthetic perspective, 887683-80-9 is often synthesized via multicomponent reactions or palladium-catalyzed cross-coupling, methods frequently searched by organic chemists. Its carboxylic acid group allows for further derivatization, enabling the creation of amides, esters, or metal-organic frameworks (MOFs). These applications resonate with current interests in sustainable catalysis and nanomaterials, topics dominating academic and industrial forums.

Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are critical for verifying the purity and structure of 4-(3-Acetyl-2,5-dimethyl-pyrrol-1-ylmethyl)-benzoic acid. Quality control remains a priority, especially for users searching for high-purity intermediates or reference standards. The compound’s solubility in DMSO and thermal stability (up to 200°C) further support its utility in diverse experimental conditions.

In the context of personalized medicine, this compound’s potential to interact with biological targets like G-protein-coupled receptors (GPCRs) has sparked curiosity. Online queries often focus on its structure-activity relationships (SAR) or comparisons with similar heterocyclic carboxylic acids. Such discussions are prevalent in platforms like ResearchGate and PubMed, reflecting its academic relevance.

Environmental and regulatory considerations are also noteworthy. While 887683-80-9 is not classified as hazardous, its handling aligns with general laboratory safety protocols—a topic frequently searched by early-career chemists. The compound’s low ecotoxicity profile makes it suitable for green synthesis initiatives, a trending focus in EU chemical regulations.

Future research directions may explore its incorporation into bioconjugates or photodynamic therapy agents, leveraging its chromophoric properties. As the scientific community prioritizes AI-augmented molecular design, 4-(3-Acetyl-2,5-dimethyl-pyrrol-1-ylmethyl)-benzoic acid could emerge as a candidate for virtual screening libraries—a hot topic in computational chemistry circles.